Cas no 1361833-00-2 (2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl)

• Product Name: 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl
• CAS No: 1361833-00-2
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 4993517
• Update Time: 2025-06-29

2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl

• Inchi： 1S/C14H12Cl2O/c1-9-3-6-14(17-2)12(7-9)11-8-10(15)4-5-13(11)16/h3-8H,1-2H3
• InChI Key： VUOVHXLPPUEFDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C)C=CC=1OC)Cl

Computed Properties

• Exact Mass: 266.027
• Monoisotopic Mass: 266.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl

Comprehensive Overview of 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361833-00-2)

2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361833-00-2) is a specialized biphenyl derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique chlorinated and methoxy-substituted structure, is widely utilized in pharmaceutical intermediates, agrochemical research, and advanced material synthesis. Its molecular formula, C₁₄H₁₂Cl₂O, and distinct functional groups make it a versatile building block for complex chemical transformations.

One of the most frequently searched questions about 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl revolves around its synthesis methods and applications. Researchers often explore its role in cross-coupling reactions, a hot topic in modern organic chemistry due to the growing demand for efficient catalysts and ligands. The compound's methoxy group and chlorine atoms provide reactive sites for further functionalization, making it invaluable in designing novel drug candidates or electronic materials.

In recent years, the interest in sustainable chemistry has led to increased scrutiny of halogenated compounds like 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl. Environmental concerns and regulatory pressures have driven innovations in green synthesis techniques, such as microwave-assisted reactions or biocatalysis, to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched in academic and industrial circles.

The compound's physical and chemical properties are also a focal point for users. With a molecular weight of 267.15 g/mol, it typically appears as a white to off-white crystalline solid. Its solubility in organic solvents like dichloromethane and tetrahydrofuran makes it suitable for various laboratory applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and structure, addressing another frequent query among researchers.

Another trending discussion involves the structure-activity relationship (SAR) of biphenyl derivatives. The 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl scaffold is often compared to other halogenated biphenyls to understand how subtle changes in substitution patterns affect biological or material properties. This is particularly relevant in medicinal chemistry, where such insights can lead to the development of more potent and selective therapeutic agents.

From an industrial perspective, the compound's stability and storage conditions are critical. It is recommended to store 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl in a cool, dry place, away from light and moisture, to prevent degradation. These practical considerations are often overlooked in literature but are highly searched by laboratory technicians and quality control professionals.

In summary, 2,5-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361833-00-2) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material science, and green chemistry ensures its continued prominence in research and development. As the scientific community advances, this compound will likely remain a key player in addressing contemporary challenges in chemistry and beyond.